molecular formula C11H10N2O B8341154 2-Methoxy-3-phenylpyrazine

2-Methoxy-3-phenylpyrazine

Cat. No. B8341154
M. Wt: 186.21 g/mol
InChI Key: TXJSCDNLDZPGIW-UHFFFAOYSA-N
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Description

2-Methoxy-3-phenylpyrazine is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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properties

Product Name

2-Methoxy-3-phenylpyrazine

Molecular Formula

C11H10N2O

Molecular Weight

186.21 g/mol

IUPAC Name

2-methoxy-3-phenylpyrazine

InChI

InChI=1S/C11H10N2O/c1-14-11-10(12-7-8-13-11)9-5-3-2-4-6-9/h2-8H,1H3

InChI Key

TXJSCDNLDZPGIW-UHFFFAOYSA-N

Canonical SMILES

COC1=NC=CN=C1C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

First, in a three-neck flask, 11.30 g of 2-methoxypyrazine and 200 mL of diethylether were put, and a dibutyl ether solution (2.1 mol/L) of phenyl lithium was dropped thereto while the mixture was cooled down with ices and stirred under a nitrogen atmosphere, and stirred to be reacted for 20 hours. After the reaction, water was added to the reaction solution, and an organic layer was extracted with ethyl acetate. The obtained organic layer was washed with water, and dried with magnesium sulfate. Magnesium sulfate was removed by filtration and the solvent was distilled off. The obtained residue was refined with a column chromatography using dichloromethane as a development solvent, so that 2-phenyl-3-methoxypyrazine was obtained (light yellow powder, yield: 12%). A synthesis scheme of Step 1 is shown by the following (a2-1).
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Synthesis routes and methods II

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